Cas no 2224516-69-0 (5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine)

• Product Name: 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine
• CAS No: 2224516-69-0
• MF: C₁₆H₁₄ClFN₂O
• MW: 304.746566295624
• CID: 5411236
• PubChem ID: 136562390
• Update Time: 2025-05-20

5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• Z2941714933
• 5-(3-benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine
• AKOS034086826
• (3-Benzylazetidin-1-yl)-(5-chloro-6-fluoropyridin-3-yl)methanone
• EN300-26595605
• 2224516-69-0
• 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine

• Inchi： 1S/C16H14ClFN2O/c17-14-7-13(8-19-15(14)18)16(21)20-9-12(10-20)6-11-4-2-1-3-5-11/h1-5,7-8,12H,6,9-10H2
• InChI Key： XNIMZCRIJCLVMR-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N1CC(CC2C=CC=CC=2)C1)=O)F

Computed Properties

• Exact Mass: 304.0778689g/mol
• Monoisotopic Mass: 304.0778689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.2Ų

Additional information on 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine

Introduction to 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine (CAS No. 2224516-69-0)

5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine, with the CAS number 2224516-69-0, is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridine, a heterocyclic aromatic organic compound, and features a unique combination of functional groups that make it particularly interesting for various applications, including drug discovery and development.

The structure of 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine consists of a pyridine ring substituted with a 3-benzylazetidine-1-carbonyl group at the 5-position, a chlorine atom at the 3-position, and a fluorine atom at the 2-position. The presence of these specific substituents imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine in various therapeutic areas. One notable application is in the development of novel inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to more effective and targeted treatments with fewer side effects.

In addition to its potential as an enzyme inhibitor, 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can be detrimental to patient health. Studies have demonstrated that this compound can modulate key inflammatory pathways, potentially offering new avenues for the treatment of these conditions.

The pharmacokinetic properties of 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. These properties ensure that the compound can effectively reach its target site in the body and exert its intended biological effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine. Early results from phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are promising and pave the way for more advanced clinical trials to assess its therapeutic potential in larger patient populations.

In conclusion, 5-(3-Benzylazetidine-1-carbonyl)-3-chloro-2-fluoropyridine (CAS No. 2224516-69-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of drug discovery and development in various therapeutic areas.